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Compound of Interest

Compound Name: 1,8-Nonadiene

Cat. No.: B1346706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

purity of 1,8-nonadiene, a versatile α,ω-diene utilized in a variety of chemical syntheses. This

document is intended to serve as a valuable resource for researchers and professionals in

organic chemistry, polymer science, and drug development who are considering the use of this

compound in their work.

Commercial Availability and Purity
1,8-Nonadiene is readily available from a range of chemical suppliers in various quantities and

purities. The most common purity level offered is greater than 98%, typically determined by gas

chromatography (GC). Below is a summary of representative commercial sources for 1,8-
nonadiene. Please note that availability and pricing are subject to change and may vary by

region.
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Supplier Catalog Number Purity
Available
Quantities

TCI America N0332 >98.0% (GC) 5 mL, 25 mL

Fisher Scientific AC150812500 98.0+% 5 mL

Smolecule S773820
In Stock (Purity not

specified)
Not specified

Parchem 4900-30-5 Not specified Global supplier

AN PharmaTech Co

Ltd
4900-30-5 Not specified Not specified

Career Henan

Chemical Co
4900-30-5 85.0-99.8% Kilogram quantities

ChemicalBook CB7254553 Not specified
Various suppliers

listed

AMI Scientific TCI N0332-25ML High-purity 25 mL

Note: This table is not exhaustive but represents a sample of commercially available options. It

is recommended to contact suppliers directly for the most current information and to request a

Certificate of Analysis (CoA) for specific lot purity data.

A Certificate of Analysis is a critical document that provides lot-specific information on the purity

and physical properties of the chemical. While a specific CoA for 1,8-nonadiene is not publicly

available, a typical CoA would include the compound's identity, lot number, appearance, and

results from analytical tests such as GC, NMR, and potentially FT-IR, confirming its structure

and purity.

Experimental Protocols
Purification of 1,8-Nonadiene
For applications requiring higher purity than commercially available, 1,8-nonadiene can be

further purified using standard laboratory techniques. The primary methods for purifying

volatile, non-polar liquids like 1,8-nonadiene are distillation and column chromatography.
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2.1.1. Fractional Distillation under Inert Atmosphere

This method is effective for removing less volatile impurities.

Apparatus: A standard fractional distillation apparatus equipped with a Vigreux or packed

column, a condenser, a receiving flask, a thermometer, and a heating mantle. The system

should be assembled to allow for distillation under an inert atmosphere (e.g., nitrogen or

argon) to prevent oxidation.

Procedure:

Charge the distillation flask with crude 1,8-nonadiene and a magnetic stir bar. The flask

should not be more than two-thirds full.

Assemble the distillation apparatus and ensure all joints are properly sealed.

Flush the system with an inert gas.

Begin gentle heating and stirring.

Collect the fraction that distills at a constant temperature corresponding to the boiling point

of 1,8-nonadiene (approximately 141-143 °C at atmospheric pressure).[1] The exact

boiling point will depend on the atmospheric pressure.

Monitor the purity of the collected fractions by GC analysis.

2.1.2. Purification by Column Chromatography

This technique is useful for removing polar impurities.

Stationary Phase: Silica gel (standard grade, 60 Å, 230-400 mesh).

Mobile Phase (Eluent): A non-polar solvent such as hexane or petroleum ether.

Procedure:

Prepare a silica gel column in the chosen non-polar eluent.
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Dissolve the crude 1,8-nonadiene in a minimal amount of the eluent.

Load the sample onto the top of the silica gel column.

Elute the column with the non-polar solvent. As a non-polar compound, 1,8-nonadiene will

elute quickly.

Collect fractions and monitor the elution of the product using thin-layer chromatography

(TLC) with a suitable visualization agent (e.g., potassium permanganate stain).

Combine the fractions containing the pure product and remove the solvent using a rotary

evaporator.

Purity Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)
GC-MS is a powerful technique for assessing the purity of 1,8-nonadiene and identifying any

volatile impurities.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Sample Preparation:

Prepare a stock solution of 1,8-nonadiene in a volatile solvent like hexane or pentane

(e.g., 1 mg/mL).

Create a series of dilutions for calibration if quantitative analysis is required.

GC Conditions (Typical):

Column: A non-polar capillary column, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25

mm i.d., 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

Inlet Temperature: 250 °C.

Injection Volume: 1 µL.
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Split Ratio: 20:1 (can be adjusted based on sample concentration).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Hold: 5 minutes at 280 °C.

MS Conditions (Typical):

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Range: m/z 35-400.

Data Analysis:

Identify the peak corresponding to 1,8-nonadiene based on its retention time.

Confirm the identity by comparing the acquired mass spectrum with a reference library

(e.g., NIST).

Determine the purity by calculating the peak area percentage of 1,8-nonadiene relative to

the total peak area of all components in the chromatogram.

Applications in Synthesis: Reaction Protocols
1,8-Nonadiene is a common substrate in various metal-catalyzed reactions, most notably in

ring-closing metathesis (RCM) and acyclic diene metathesis (ADMET) polymerization.

General Protocol for Ring-Closing Metathesis (RCM)
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RCM of 1,8-nonadiene leads to the formation of cycloheptene and ethylene gas.

Materials:

1,8-Nonadiene

A suitable olefin metathesis catalyst (e.g., Grubbs' first or second-generation catalyst).

Anhydrous, degassed solvent (e.g., dichloromethane or toluene).

Procedure:

In a glovebox or under an inert atmosphere, dissolve the Grubbs' catalyst in the anhydrous

solvent in a Schlenk flask equipped with a reflux condenser.

Add a solution of 1,8-nonadiene in the same solvent to the catalyst solution.

Heat the reaction mixture to reflux (typically 40-80 °C, depending on the solvent and

catalyst) and monitor the reaction progress by TLC or GC. The reaction is driven forward

by the removal of the volatile ethylene byproduct.

Upon completion, cool the reaction to room temperature.

The catalyst can be removed by passing the solution through a small plug of silica gel or

by treatment with a suitable scavenger.

Remove the solvent under reduced pressure to yield the crude cycloheptene, which can

be further purified by distillation.

General Protocol for Acyclic Diene Metathesis (ADMET)
Polymerization
ADMET polymerization of 1,8-nonadiene produces poly(1,8-nonadiene) and ethylene.

Materials:

Purified 1,8-nonadiene.
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A suitable ADMET catalyst (e.g., Schrock's molybdenum catalyst or Grubbs' catalyst).

High-vacuum reaction setup.

Procedure:

In an inert atmosphere, charge a reaction vessel with the purified 1,8-nonadiene and the

catalyst.

Heat the mixture under a high vacuum to facilitate the removal of ethylene, which drives

the polymerization reaction to completion.

The reaction is typically run for several hours until the desired molecular weight is

achieved, which can be monitored by techniques such as gel permeation chromatography

(GPC).

Terminate the polymerization by exposing the reaction to air or by adding a quenching

agent.

The resulting polymer can be purified by precipitation in a non-solvent (e.g., methanol)

followed by drying under vacuum.
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Caption: Supply Chain and Quality Control Workflow for 1,8-Nonadiene.
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Caption: General Experimental Workflow for a Reaction Using 1,8-Nonadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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